Cas no 1934936-66-9 (3,4-dimethyl-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine)

• Product Name: 3,4-dimethyl-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine
• CAS No: 1934936-66-9
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5901838
• PubChem ID: 131001908
• Update Time: 2025-05-20

3,4-dimethyl-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclobutane-1,4'-[4H]imidazo[4,5-c]pyridine], 3',5',6',7'-tetrahydro-2,3-dimethyl-
• 3,4-dimethyl-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine
• EN300-1075144
• 3,4-Dimethyl-3',5',6',7'-tetrahydrospiro[cyclobutane-1,4'-imidazo[4,5-c]pyridine]
• 1934936-66-9

• Inchi： 1S/C11H17N3/c1-7-5-11(8(7)2)10-9(3-4-14-11)12-6-13-10/h6-8,14H,3-5H2,1-2H3,(H,12,13)
• InChI Key： SZRQIBXYFQWWLM-UHFFFAOYSA-N
• SMILES： C12(NCCC3N=CNC=31)CC(C)C2C

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 395.6±32.0 °C(Predicted)
• pka: 15.76±0.60(Predicted)

Additional information on 3,4-dimethyl-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine

Research Briefing on 3,4-dimethyl-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo[4,5-c]pyridine (CAS: 1934936-66-9)

In recent years, the compound 3,4-dimethyl-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo[4,5-c]pyridine (CAS: 1934936-66-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic imidazopyridine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The unique structural features of this compound, including its spirocyclic core and imidazopyridine moiety, contribute to its high binding affinity and selectivity toward specific biological targets.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of kinase enzymes involved in inflammatory pathways. The study utilized a combination of X-ray crystallography and molecular dynamics simulations to reveal the precise binding mode of the compound within the kinase active site. These findings provide a solid foundation for further optimization of this scaffold to enhance its drug-like properties.

Another significant advancement was reported in a 2024 Nature Communications article, which explored the compound's potential in oncology. The research team identified that 1934936-66-9 exhibits selective cytotoxicity against certain cancer cell lines while showing minimal effects on normal cells. Mechanistic studies indicated that this selectivity arises from the compound's ability to disrupt specific protein-protein interactions critical for cancer cell survival. This discovery opens new avenues for developing targeted cancer therapies with reduced side effects.

The synthetic accessibility of this compound has also been improved through recent methodological developments. A 2023 Organic Letters publication described a novel catalytic system that enables the efficient construction of the spirocyclic framework with excellent enantioselectivity. This breakthrough in synthetic chemistry addresses previous challenges in the large-scale production of this compound, facilitating its further investigation in preclinical studies.

Current research directions include structure-activity relationship (SAR) studies to optimize the compound's pharmacokinetic profile and investigations into its potential applications in neurological disorders. Preliminary data from in vivo models suggest that derivatives of 1934936-66-9 may cross the blood-brain barrier effectively, making them candidates for treating neurodegenerative diseases. However, further validation through rigorous clinical trials will be necessary to fully evaluate its therapeutic potential.

In conclusion, 3,4-dimethyl-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo[4,5-c]pyridine represents a versatile scaffold with multiple therapeutic applications. The growing body of research on this compound underscores its importance in drug discovery and highlights the need for continued investigation into its biological activities and clinical potential. As synthetic methods improve and our understanding of its mechanisms deepens, this compound may emerge as a valuable tool for addressing various unmet medical needs.